2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]ethanone
• InChI: InChI=1S/C15H16ClN3O3S/c1-18-7-6-17-15(18)23(21,22)12-9-19(10-12)14(20)8-11-4-2-3-5-13(11)16/h2-7,12H,8-10H2,1H3
• InChI Key: SNEJKGLGFAGGLC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C15H16ClN3O3S
• Molecular Weight: 353.8 g/mol
• CAS No.: 2034445-54-8

Description

The compound 2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone features a 2-chlorophenyl group attached to an ethanone moiety, which is further linked to a 3-sulfonylated azetidine ring bearing a 1-methylimidazole substituent. This structure combines a chlorinated aromatic system, a ketone functional group, and a sulfonamide-bridged azetidine-imidazole heterocycle.

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table summarizes critical structural and functional differences between the target compound and related derivatives:

Compound	Core Structure	Key Features	Reported Activity	References
Target Compound	2-(2-Chlorophenyl)-ethanone + sulfonylated azetidine + 1-methylimidazole	Rigid azetidine ring; sulfonamide bridge; chlorophenyl group	Not explicitly reported in evidence	—
2-(2-Chloro-1H-benzimidazol-1-yl)-1-phenylethanone	Phenyl-ethanone + benzimidazole	Benzimidazole (fused benzene-imidazole) instead of azetidine-imidazole; lacks sulfonamide	Not reported
(E)-1-(5-Chlorothien-2-yl)-2-(1H-imidazol-1-yl)ethanone 2,6-dichlorophenylhydrazone hydrochloride	Chlorothienyl-ethanone + imidazole + dichlorophenylhydrazone	Thiophene and hydrazone groups; oral antifungal activity	Antifungal (comparable to miconazole/ketoconazole)
2-((1-(3-Chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone	Imidazole-thioether + indolinone + nitro group	Thioether linkage; nitro group for electron withdrawal; indolinone moiety	Not reported
2-(2-Chlorophenyl)-1-(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)ethanone	Similar to target compound but with diazepane instead of azetidine	Diazepane (7-membered ring) enhances conformational flexibility; same sulfonamide and imidazole substituents	Not reported